Cas no 2172137-09-4 (3-{(tert-butoxy)carbonylamino}-1-(4-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-1-(4-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2172137-09-4
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5837850
• PubChem ID: 165958574
• Update Time: 2025-06-08

3-{(tert-butoxy)carbonylamino}-1-(4-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-1-(4-methylphenyl)cyclobutane-1-carboxylic acid
• 3-{[(tert-butoxy)carbonyl]amino}-1-(4-methylphenyl)cyclobutane-1-carboxylic acid
• 2172137-09-4
• EN300-1450427

• Inchi： 1S/C17H23NO4/c1-11-5-7-12(8-6-11)17(14(19)20)9-13(10-17)18-15(21)22-16(2,3)4/h5-8,13H,9-10H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： KFCLOBYUJIOLKH-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(C)=CC=2)CC(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-1-(4-methylphenyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-1-(4-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2172137-09-4)

3-{(tert-butoxy)carbonylamino}-1-(4-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2172137-09-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of cyclobutane derivatives, which are increasingly studied for their role in drug discovery, particularly in the development of small molecule inhibitors and protease inhibitors. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid moiety makes it a versatile intermediate for synthetic chemistry.

In recent years, the demand for high-purity intermediates like 3-{(tert-butoxy)carbonylamino}-1-(4-methylphenyl)cyclobutane-1-carboxylic acid has surged, driven by advancements in peptide synthesis and medicinal chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the context of targeted therapies for chronic diseases. The compound's cyclobutane ring offers conformational rigidity, which is advantageous for designing drug candidates with improved binding affinity and metabolic stability.

The synthesis of CAS No. 2172137-09-4 typically involves multi-step organic reactions, including amidation, cyclization, and protection-deprotection strategies. Its Boc-protected amine group is particularly valuable for solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides. Given the growing interest in personalized medicine, this compound aligns well with the need for customizable molecular scaffolds.

From an industrial perspective, 3-{(tert-butoxy)carbonylamino}-1-(4-methylphenyl)cyclobutane-1-carboxylic acid is often sourced by contract research organizations (CROs) and fine chemical suppliers. Its applications extend to academic research, where it is used to explore structure-activity relationships (SAR) in drug design. Additionally, the compound's carboxylic acid functionality allows for further derivatization, making it a key player in the development of novel therapeutics.

Environmental and regulatory considerations are also critical when working with CAS No. 2172137-09-4. While it is not classified as a hazardous substance, proper handling and storage are essential to maintain its stability. The compound's solubility profile (typically in polar organic solvents like DMSO or methanol) is an important factor for laboratory use. As the pharmaceutical industry shifts toward green chemistry, researchers are exploring more sustainable methods for synthesizing such intermediates.

In summary, 3-{(tert-butoxy)carbonylamino}-1-(4-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2172137-09-4) represents a valuable tool for modern drug discovery. Its structural complexity and functional diversity make it a focal point for innovations in medicinal chemistry and biotechnology. As the demand for precision medicine grows, compounds like this will continue to play a pivotal role in shaping the future of therapeutic development.